N,1-dibenzyl-4-piperidinecarboxamide

• IUPAC Name: N,1-dibenzylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H24N2O/c23-20(21-15-17-7-3-1-4-8-17)19-11-13-22(14-12-19)16-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,21,23)
• InChI Key: MDJHAUJWZAZVCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

N,1-dibenzyl-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine carboxamides. It is commonly referred to as DBPC or dibenzylpiperazine. DBPC has been studied extensively for its potential use in various scientific research applications due to its unique properties. In

Mechanism of Action

The mechanism of action of DBPC is not fully understood. It is believed to act on the central nervous system by modulating the release of neurotransmitters such as dopamine and serotonin. DBPC has also been found to interact with the GABAergic system, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
DBPC has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are associated with feelings of pleasure and well-being. DBPC has also been found to decrease the levels of corticotropin-releasing hormone, which is involved in the regulation of stress.

Advantages and Limitations for Lab Experiments

DBPC has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it a cost-effective option for researchers. DBPC also has a wide range of pharmacological effects, making it useful for studying various biological processes.
However, there are also some limitations to using DBPC in lab experiments. It has a relatively short half-life and can be rapidly metabolized, making it difficult to maintain a consistent level in the body. DBPC can also have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on DBPC. One area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. DBPC has been found to have a similar mechanism of action to opioids, which are commonly used to treat addiction and withdrawal symptoms. Further research is needed to determine the efficacy of DBPC in this context.
Another area of interest is the potential use of DBPC as an antidepressant. DBPC has been found to have anxiolytic and analgesic properties, which could make it a useful alternative to traditional antidepressants. Further research is needed to determine the safety and efficacy of DBPC in this context.
Conclusion:
In conclusion, N,1-dibenzyl-4-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research applications. It has a wide range of pharmacological effects, including analgesic, anxiolytic, and antidepressant properties. DBPC has several advantages for lab experiments, but also has some limitations. Future research is needed to determine the potential uses of DBPC in the treatment of drug addiction and depression.

Synthesis Methods

The synthesis method of DBPC involves the reaction between piperidine and benzyl chloride in the presence of a base such as sodium hydroxide. The reaction results in the formation of N-benzylpiperidine, which is then reacted with benzyl chloride to form DBPC. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

DBPC has been extensively studied for its potential use in scientific research applications. It has been found to have a wide range of pharmacological effects, including analgesic, anxiolytic, and antidepressant properties. DBPC has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.